Cas no 623-87-0 (1,2,3-Propanetriol,1,3-dinitrate)

1,2,3-Propanetriol,1,3-dinitrate, also known as 1,3-dinitroglycerin, is a nitrated derivative of glycerol with applications in energetic materials and pharmaceutical research. This compound exhibits controlled explosive properties due to its nitro functional groups, making it useful in specialized formulations requiring precise detonation characteristics. Its molecular structure allows for predictable decomposition kinetics, which is advantageous in propellant and explosive compositions where stability and performance are critical. Additionally, it serves as an intermediate in synthetic chemistry for further nitration or functionalization. Handling requires strict safety protocols due to its sensitivity to shock and heat. The compound is typically synthesized under controlled conditions to ensure purity and consistency.
1,2,3-Propanetriol,1,3-dinitrate structure
623-87-0 structure
Product name:1,2,3-Propanetriol,1,3-dinitrate
CAS No:623-87-0
MF:C3H6N2O7
MW:182.08894
CID:508507
PubChem ID:12200

1,2,3-Propanetriol,1,3-dinitrate Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,1,3-dinitrate
    • (2-hydroxy-3-nitrooxypropyl) nitrate
    • 1,3-DINITROGLYCERIN
    • 1,3-Dinitroglycerin solution
    • 1,3-Dinitroglycerol
    • 1,3-dinitroxy-2-hydoxypropane
    • 1,3-di-O-nitroglycerol
    • 1,3-Dng
    • 1,3-Glyceryl dinitrate
    • glycerine 1,3-dinitrate
    • Glycerol-1,3-dinitrate
    • Glyceryl-1,3-dinitrate
    • SCHEMBL2728056
    • CHEBI:18921
    • 1,3-DINITROGLYCERIN [USP-RS]
    • 1,2,3-Propanetriol, 1,3-dinitrate
    • dinitroglycerine [glycerol dinitrate]
    • DB-008023
    • 2-hydroxypropane-1,3-diyl dinitrate
    • 3P3G498O9T
    • c0063
    • 623-87-0
    • NS00120212
    • UNII-3P3G498O9T
    • 1,3-GDN
    • (2-hydroxy-3-nitrooxy-propyl) nitrate
    • DTXSID90862316
    • 1,2,3-propanetriol 1,3-dinitrate
    • Glycerol-1,3-dinitrate [Forbidden]
    • AKOS006272811
    • glyceryl 1,3-dinitrate
    • GLYCEROL, 1,3-DINITRATE
    • 1,3-bis-nitrooxy-propan-2-ol
    • CHEMBL1634
    • Q27109100
    • BRN 1784163
    • Inchi: InChI=1S/C3H6N2O7/c6-3(1-11-4(7)8)2-12-5(9)10/h3,6H,1-2H2
    • InChI Key: ASIGVDLTBLZXNC-UHFFFAOYSA-N
    • SMILES: C(C(CO[N+](=O)[O-])O)O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.01800
  • Monoisotopic Mass: 182.01750053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.5230
  • Melting Point: 26°C
  • Boiling Point: 315.45°C (rough estimate)
  • Flash Point: 2℃
  • Refractive Index: 1.4715 (estimate)
  • PSA: 130.33000
  • LogP: -0.18970

1,2,3-Propanetriol,1,3-dinitrate Security Information

  • Hazardous Material transportation number:0473
  • Hazard Category Code: 11-20/21/22-36
  • Safety Instruction: 16-36/37
  • Hazardous Material Identification: F Xn
  • HazardClass:1.1A
  • Safety Term:1.1A
  • PackingGroup:II
  • Packing Group:II

1,2,3-Propanetriol,1,3-dinitrate Customs Data

  • HS CODE:2920909090
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,2,3-Propanetriol,1,3-dinitrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D-003-1ML
1,3-Dinitroglycerin solution
623-87-0 100 μg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant
1ML
301.77 2021-05-13
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D-011-1ML
1,2,3-Propanetriol,1,3-dinitrate
623-87-0
1ml
¥1119.8 2023-05-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D-011-1ML
1,3-Dinitroglycerin solution
623-87-0 1.0 mg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant
1ML
914.31 2021-05-13
BAI LING WEI Technology Co., Ltd.
J29M-8330-ADD-34-1ml
1,2,3-Propanetriol,1,3-dinitrate
623-87-0 100 μg/mL in Methanol:Acetonitrile (50:50)
1ml
¥650 2023-11-24
BAI LING WEI Technology Co., Ltd.
L59D-011-1ml
1,2,3-Propanetriol,1,3-dinitrate
623-87-0
1ml
¥1176 2023-11-24
BAI LING WEI Technology Co., Ltd.
L59D-003-1ea
1,3-Dinitroglycerin, 100 ug/mL
623-87-0
1ea
¥295 2023-11-24
BAI LING WEI Technology Co., Ltd.
M-8330-ADD-34-1mL
1,3-Dinitroglycerin,100 μg/mL in Methanol:Acetonitrile (50:50)
623-87-0 100 μg/mL in Methanol:Acetonitrile (50:50)
1mL
¥ 618 2022-04-25
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D-003-1ML
1,2,3-Propanetriol,1,3-dinitrate
623-87-0
1ml
¥369.59 2023-05-01

1,2,3-Propanetriol,1,3-dinitrate Related Literature

Additional information on 1,2,3-Propanetriol,1,3-dinitrate

1,2,3-Propanetriol,1,3-Dinitrate: A Comprehensive Overview

The compound with CAS No 623-87-0, commonly known as 1,2,3-Propanetriol,1,3-dinitrate, is a significant chemical entity in various industrial and research applications. This compound is a derivative of glycerol (1,2,3-propanetriol), where two hydroxyl groups are esterified with nitric acid to form nitrate esters. The structure of 1,2,3-Propanetriol,1,3-dinitrate consists of a three-carbon backbone with two nitrate groups attached at the first and third positions.

Recent studies have highlighted the importance of 1,2,3-Propanetriol derivatives in the field of energy storage and release systems. Researchers have explored the potential of this compound as an energy-rich material due to its high oxygen content and stability under certain conditions. The ability to control the release of energy from such compounds has opened new avenues in the development of advanced propellants and energetic materials.

In addition to its energetic applications, 1,2,3-Propanetriol derivatives have also found relevance in pharmaceutical research. The nitrate groups in 1,2,3-Propanetriol derivatives can act as bioisosteric replacements for other functional groups in drug molecules. This property has been exploited in the design of novel bioactive compounds with improved pharmacokinetic profiles.

The synthesis of 1,2,3-Propanetriol derivatives typically involves the reaction of glycerol with nitric acid under controlled conditions. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing these compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a structural standpoint,1,2,3-Propanetriol derivatives exhibit interesting physical properties that make them suitable for various applications. The presence of nitrate groups imparts high oxygen content and strong hydrogen bonding capabilities to the molecule. These properties contribute to its stability and reactivity under different conditions.

Moreover,1,2,3-Propanetriol derivatives have been studied for their potential in biodegradable polymers and materials science. The ability to modify the molecular structure by introducing different functional groups has enabled researchers to tailor the properties of these compounds for specific applications.

In conclusion,1,CAS No 623-87-0, or 1,CAS No 623-87-0, stands out as a versatile compound with a wide range of applications across different fields. Its unique chemical structure and functional groups make it a valuable component in both industrial processes and cutting-edge research projects.

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